molecular formula C10H10BrNO B8369174 4-{[(2-Bromoethyl)oxy]methyl}benzonitrile

4-{[(2-Bromoethyl)oxy]methyl}benzonitrile

Cat. No.: B8369174
M. Wt: 240.10 g/mol
InChI Key: FMVQVEWHVBVBJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{[(2-Bromoethyl)oxy]methyl}benzonitrile is a useful research compound. Its molecular formula is C10H10BrNO and its molecular weight is 240.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10BrNO

Molecular Weight

240.10 g/mol

IUPAC Name

4-(2-bromoethoxymethyl)benzonitrile

InChI

InChI=1S/C10H10BrNO/c11-5-6-13-8-10-3-1-9(7-12)2-4-10/h1-4H,5-6,8H2

InChI Key

FMVQVEWHVBVBJW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1COCCBr)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N-bromosuccinimide (272 mg, 1.53 mmol) in DCM (2.5 mL) was added to resin-bound triphenylphosphine (510 mg, 1.53 mEquiv, Fluka) in DCM (2.5 mL), and the reaction was stirred at rt for 10 min. A solution of 4-{[(2-hydroxyethyl)oxy]methyl}benzonitrile (95 mg, 0.536 mmol) in DCM (1.5 mL) was added to the reaction, and the residual alcohol was transferred with additional DCM (1.5 mL). The reaction vial was capped, wrapped in aluminum foil, and stirred at rt for 20 h. The reaction was filtered through a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: DCM (fraction 1), 30% EtOAc/hexanes (fraction 2), and 50% EtOAc/hexanes (fraction 3) to give the title compound (60 mg, 47%). The product was characterized by 1H NMR (400 MHz) in CDCl3.
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Quantity
272 mg
Type
reactant
Reaction Step Two
Quantity
510 mg
Type
reactant
Reaction Step Two
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Two
Name
Quantity
2.5 mL
Type
solvent
Reaction Step Two
Quantity
95 mg
Type
reactant
Reaction Step Three
Name
Quantity
1.5 mL
Type
solvent
Reaction Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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